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Compound of Interest

Compound Name: CK-666

Cat. No.: B1222687 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. A crucial aspect of this is the correct

handling and disposal of chemical compounds. This document provides essential, step-by-step

guidance for the proper disposal of CK-666, an inhibitor of the Arp2/3 complex, ensuring the

safety of laboratory personnel and compliance with regulations.

CK-666 is classified as harmful if swallowed (Acute toxicity, oral, Category 4). Therefore,

adherence to strict disposal protocols is necessary to mitigate any potential risks.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for CK-666.

Property Value

Molecular Weight 296.34 g/mol

Formula C₁₈H₁₇FN₂O

Solubility in DMSO ≥25 mg/mL

Physical Form Solid powder

Storage Temperature 2-8°C
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Experimental Protocols: Disposal Procedures
The proper disposal of CK-666, whether in solid form or dissolved in a solvent such as DMSO,

requires a systematic approach to ensure safety and regulatory compliance. The following

protocols outline the necessary steps.

Solid CK-666 Waste Disposal
Unused or expired solid CK-666 should be treated as hazardous chemical waste.

Methodology:

Containerization: Place the solid CK-666 waste in a clearly labeled, sealed, and chemically

resistant container. The label should include the chemical name ("CK-666"), the approximate

quantity, and the hazard classification (e.g., "Harmful Solid").

Segregation: Store the waste container separately from incompatible chemicals.

Waste Collection: Arrange for pickup by your institution's certified hazardous waste

management service. Do not dispose of solid CK-666 in regular laboratory or municipal

trash.

CK-666 Solution (in DMSO) Disposal
Solutions of CK-666, typically in DMSO, must be handled as hazardous liquid chemical waste.

Methodology:

Waste Collection: Collect all liquid waste containing CK-666 in a designated, leak-proof, and

chemically compatible container.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of all

constituents (e.g., "CK-666 in DMSO"), their approximate concentrations, and the

appropriate hazard symbols.

Storage: Store the waste container in a designated satellite accumulation area, away from

drains and sources of ignition. Ensure the container is kept closed when not in use.
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Disposal: Contact your institution's environmental health and safety (EHS) office or

hazardous waste disposal service for collection and proper disposal. Do not pour CK-666
solutions down the drain.

Decontamination of Laboratory Equipment and Surfaces
Any equipment or surfaces that have come into contact with CK-666 must be thoroughly

decontaminated.

Methodology:

Initial Cleaning: For spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Surface Decontamination: Wipe down the contaminated surfaces and equipment with a

suitable solvent, such as ethanol or isopropanol, to remove any residual CK-666.

Final Rinse: After the solvent wipe, clean the surfaces with soap and water.

Waste from Decontamination: All materials used for decontamination (e.g., absorbent pads,

wipes, gloves) should be collected in a sealed bag and disposed of as hazardous waste.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for CK-666, the following diagram illustrates the

decision-making process and necessary steps.
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Caption: Logical workflow for the proper disposal of CK-666 waste.

By following these detailed procedures and utilizing the provided visual guide, laboratory

professionals can ensure the safe and compliant disposal of CK-666, fostering a secure

research environment and upholding the highest standards of laboratory practice.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for CK-666]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222687#ck-666-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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